Cas no 1262007-72-6 (2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid
• CAS No: 1262007-72-6
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18321902
• CID: 2622287
• PubChem ID: 53227732
• Update Time: 2025-06-14

2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DICHLOROPHENYL)-4-NITROBENZOIC ACID
• 1262007-72-6
• MFCD18321902
• 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, 95%
• 3',4'-Dichloro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50691265
• 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18321902
• Inchi： 1S/C13H7Cl2NO4/c14-11-4-1-7(5-12(11)15)10-6-8(16(19)20)2-3-9(10)13(17)18/h1-6H,(H,17,18)
• InChI Key： YHRMLDLZXQCZMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid (CAS No. 1262007-72-6)

2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid (CAS No. 1262007-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzoic acid derivative is characterized by its unique structural features, including a dichlorophenyl moiety and a nitrobenzoic acid group, which contribute to its potential applications in drug discovery and material science. The compound's molecular formula, C₁₃H₇Cl₂NO₄, reflects its intricate chemical architecture, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for nitrobenzoic acid derivatives has surged due to their versatility in synthetic chemistry and medicinal applications. 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid is no exception, as it serves as a key intermediate in the synthesis of more complex molecules. Its dichlorophenyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. Meanwhile, the nitro group offers reactivity for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The compound's relevance extends to current trends in green chemistry and sustainable synthesis. Researchers are increasingly investigating eco-friendly methods to produce nitroaromatic compounds like 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, minimizing hazardous byproducts. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential role in catalysis and material science has sparked interest, particularly in the development of advanced polymers and coatings with tailored properties.

From a pharmacological perspective, 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid is being explored for its bioactivity. While not yet a marketed drug, its structural analogs have shown promise in targeting enzymes involved in inflammatory pathways. This has led to inquiries about its potential as a lead compound for treating chronic diseases, a topic frequently searched in academic and industrial databases. The compound's nitro group also makes it a candidate for prodrug development, where it could be metabolized into active therapeutic agents in vivo.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid, ensuring purity and consistency in research applications. Its stability under various conditions is another area of investigation, particularly for storage and handling protocols. These aspects are critical for laboratories and manufacturers aiming to incorporate the compound into their workflows.

In summary, 2-(3,4-Dichlorophenyl)-4-nitrobenzoic acid (CAS No. 1262007-72-6) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research underscores its value in advancing drug discovery, material innovation, and sustainable chemistry. As scientific inquiry evolves, this compound is likely to remain a focal point for interdisciplinary studies, addressing both fundamental and applied challenges in the chemical sciences.